Cas no 1072811-23-4 (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 1072811-23-4
• MF: C₁₅H₂₀BNO₂
• MW: 257.135804176331
• MDL: MFCD11858397
• CID: 840045
• PubChem ID: 53216790
• Update Time: 2025-05-20

4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-METHYLINDOLE-2-BORONIC ACID PINACOL ESTER
• 4-METHYL-1H-INDOLE-2-BORONIC ACID PINACOL ESTER
• 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• A-4425
• 1072811-23-4
• DB-059591
• MFCD11858397
• DTXSID20681936
• SCHEMBL594055
• MB10229
• 4-Methyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• VELXJVTVYLHSHY-UHFFFAOYSA-N
• (4-METHYL-1H-INDOL-2-YL)BORONIC ACID PINACOL ESTER
• AS-43249
• CS-0175789
• AKOS024260848

• MDL： MFCD11858397
• Inchi： 1S/C15H20BNO2/c1-10-7-6-8-12-11(10)9-13(17-12)16-18-14(2,3)15(4,5)19-16/h6-9,17H,1-5H3
• InChI Key： VELXJVTVYLHSHY-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C(C)=CC=CC=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 257.15900
• Monoisotopic Mass: 257.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 34.25000
• LogP: 2.77550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

Comprehensive Overview of 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1072811-23-4)

The compound 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1072811-23-4) is a highly versatile boron-containing intermediate widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This indole derivative has gained significant attention in pharmaceutical and materials science research due to its unique structural properties and reactivity. The presence of the dioxaborolane moiety makes it an excellent candidate for constructing complex molecular architectures, which is why it is frequently searched in databases like SciFinder and PubChem.

In recent years, the demand for boronic acid derivatives like 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has surged, driven by advancements in drug discovery and agrochemical development. Researchers often inquire about its synthetic applications, stability under various conditions, and compatibility with different catalysts. Its role in palladium-catalyzed reactions is particularly noteworthy, as it enables the formation of carbon-carbon bonds with high efficiency, a topic frequently explored in organic chemistry forums and academic publications.

Another area of interest is the compound's potential in fluorescence labeling and bioconjugation. The indole scaffold is known for its photophysical properties, and when combined with the boronate ester group, it opens doors for bioimaging and sensor development. This aligns with the growing trend of precision medicine and diagnostic tools, making CAS No. 1072811-23-4 a hot topic in biomedical research circles.

From a commercial perspective, suppliers and manufacturers often highlight the purity and storage conditions of 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, as these factors critically impact its performance in large-scale synthesis. Questions about solubility in common organic solvents like THF, DMSO, and dichloromethane are also prevalent among end-users. Additionally, its shelf life and handling precautions are frequently discussed in chemical safety data sheets (SDS).

In summary, 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1072811-23-4) is a pivotal building block in modern synthetic chemistry, with applications spanning pharmaceuticals, materials science, and biotechnology. Its relevance in cutting-edge research and industrial processes ensures its continued prominence in scientific literature and chemical databases.